Cas no 14394-75-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-)
14394-75-3 structure
Product Name:2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
CAS No:14394-75-3
MF:C12H10N2O4
MW:246.218802928925
CID:1313942
PubChem ID:745885
Update Time:2025-04-20
2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
- CHEMBL3194116
- Ethyl2-Cyano-3-(3-nitrophenyl)acrylate
- STK391321
- ethyl (E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
- 14394-75-3
- SCHEMBL21457752
- ethyl (2E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
- MFCD00024568
- ethyl 2-cyano-3-(3-nitrophenyl)acrylate
- AKOS000650741
- HMS2885D05
- AC7722
- 18925-00-3
- NSC637308
- SMR000529066
- Ethyl 2-cyano-3-(3-(hydroxy(oxido)amino)phenyl)acrylate
- AS-70351
- ethyl (E)-2-cyano-3-(3-nitrophenyl)acrylate
- CS-0324090
- NSC-637308
- AS-32398
- MLS000756789
-
- MDL: MFCD00024568
- Inchi: 1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3/b10-6+
- InChI Key: BUEJQBJZGAURKT-UXBLZVDNSA-N
- SMILES: O(C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC
Computed Properties
- Exact Mass: 246.0641
- Monoisotopic Mass: 246.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 93.23
2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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